![molecular formula C18H18F3N3O2 B1401811 3-[6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl]-benzoic acid CAS No. 1311279-86-3](/img/structure/B1401811.png)
3-[6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl]-benzoic acid
Overview
Description
The compound “3-[6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl]-benzoic acid” is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyridine ring, a trifluoromethyl group, and a carboxylic acid group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The piperazine and pyridine rings would add a level of rigidity to the molecule, while the trifluoromethyl group would likely add a degree of electron-withdrawing character .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the various functional groups. For instance, the carboxylic acid group could potentially undergo reactions such as esterification or amide formation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could enhance its solubility in polar solvents .Scientific Research Applications
Metabolism and Enzymatic Activity
This compound is involved in studies related to the metabolism of novel therapeutic agents. For instance, its metabolic pathways have been explored to understand the roles of various cytochrome P450 enzymes in the oxidative metabolism of antidepressants, highlighting its significance in drug metabolism and disposition research (Hvenegaard et al., 2012). Such studies provide insights into how drugs are processed in the human body and identify potential metabolic products for further therapeutic investigation.
Chemical Synthesis and Molecular Interaction
Research has also been conducted on the synthesis of novel compounds with potential therapeutic applications, including the development of inhibitors for specific enzymes. For example, studies on the discovery of soluble epoxide hydrolase inhibitors have led to the identification of triazine derivatives as promising compounds for treating various diseases (Thalji et al., 2013). These findings underscore the importance of chemical synthesis in drug discovery and the role of specific structural motifs in modulating biological activity.
Drug Delivery Systems
The compound's structure has facilitated research into drug delivery mechanisms, particularly in the design of metalla-cages for encapsulating lipophilic molecules. Studies have demonstrated the efficacy of such systems in enhancing the solubility and bioavailability of hydrophobic drugs, offering a novel approach to drug delivery (Mattsson et al., 2010).
Antimicrobial and Antifungal Activity
Furthermore, the antimicrobial and antifungal potentials of derivatives of this compound have been explored. Research on novel pyridine and fused pyridine derivatives, starting from related compounds, has shown antimicrobial activity, indicating their potential as therapeutic agents (Flefel et al., 2018).
Mechanism of Action
Target of Action
Similar compounds with a piperazin-1-yl structure have been found to exhibit a wide range of biological activities such as antiviral, antipsychotic, and antimicrobial effects .
Mode of Action
It’s worth noting that similar compounds have been found to inhibit phosphorylation of akt in human cancer cells, thereby modulating the cellular pi3k/akt/mtor pathway .
Biochemical Pathways
Similar compounds have been found to modulate the cellular pi3k/akt/mtor pathway , which plays a crucial role in cell cycle progression, growth, and survival.
Result of Action
Similar compounds have been found to induce apoptosis of tumor cells at a concentration of approximately 30-100 nm .
Future Directions
Properties
IUPAC Name |
3-[6-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)pyridin-3-yl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3N3O2/c1-23-5-7-24(8-6-23)16-15(18(19,20)21)10-14(11-22-16)12-3-2-4-13(9-12)17(25)26/h2-4,9-11H,5-8H2,1H3,(H,25,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGGQOMVCFQINTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=N2)C3=CC(=CC=C3)C(=O)O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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